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Compound of Interest

Compound Name: Nitrosodifluoroamine

Cat. No.: B15485160 Get Quote

Disclaimer: Nitrosodifluoroamine is a poorly characterized compound, and specific handling

and storage data are not readily available in the public domain. The following procedures are

based on general principles for handling potentially energetic, toxic, and unknown hazardous

materials. Extreme caution is advised, and a thorough risk assessment must be conducted

before any handling. These notes are intended for use by trained researchers and

professionals in a controlled laboratory setting.

Introduction
Nitrosodifluoroamine (F₂NNO) is a chemical compound whose properties are not well-

documented.[1] Its structure, containing a nitrosamine group and fluorine atoms, suggests it

may be highly reactive, potentially toxic, and possibly energetic.[2][3][4] Due to the lack of

specific safety data, it must be treated as a substance with a high hazard potential.

Physical and Chemical Properties
Quantitative data for Nitrosodifluoroamine is limited to computed properties.
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Property Value Source

Molecular Formula F₂N₂O PubChem[1]

Molecular Weight 82.01 g/mol PubChem[1]

IUPAC Name N,N-difluoronitrous amide PubChem[1]

CAS Number 14984-78-2 PubChem[1]

Computed XLogP3 0.5 PubChem[1]

Hazard Assessment
Given the chemical structure, the following hazards should be assumed:

Explosive Potential: The N-N=O linkage, combined with the presence of fluorine, suggests

the molecule may be energetically unstable. It could be sensitive to shock, friction, heat, or

static discharge.[2][3][4]

Toxicity: Nitrosamines as a class are known for their carcinogenic properties.[5] Although the

toxicological properties of Nitrosodifluoroamine are unknown, it should be handled as a

potential carcinogen and a highly toxic substance.

Reactivity: The compound is likely to be highly reactive with a wide range of materials.

Experimental Protocols
General Handling Protocol for Unknown, Potentially
Energetic Materials
This protocol is designed to minimize risk when handling small quantities of

Nitrosodifluoroamine for research purposes.

I. Personal Protective Equipment (PPE):

Primary: Flame-resistant lab coat, chemical splash goggles, and a face shield are

mandatory.
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Gloves: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton) should be worn.

Additional: For handling larger than milligram quantities, consider the use of leather jackets

with arm protection and ear protection.[6]

II. Engineering Controls:

Fume Hood: All work must be conducted in a certified chemical fume hood with a blast

shield.[6]

Ventilation: Ensure adequate ventilation to prevent the accumulation of any potential vapors.

Grounding: All equipment and personnel should be properly grounded to prevent

electrostatic discharge.[6] Conductive-sole shoes and conductive mats are recommended.[6]

III. Experimental Procedure:

Quantity Limitation: Only work with the smallest quantity of material necessary for the

experiment.

Avoidance of Stimuli:

Friction and Impact: Use tools made of soft, non-sparking materials. Avoid grinding,

scraping, or dropping the material.[3]

Heat: Avoid direct heating. If temperature control is necessary, use a remotely controlled

heating/cooling system.

Static Discharge: Ensure all equipment and personnel are grounded. Maintain a humidity

level of 40-60% in the laboratory.[6]

Dispensing and Transfer:

Use non-sparking spatulas (e.g., plastic or wood).

Perform transfers over a catch pan to contain any spills.

Solvent and Reagent Compatibility:
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Assume the material is incompatible with common reagents until proven otherwise.

Conduct small-scale compatibility tests behind a blast shield.

Waste Disposal:

All waste should be treated as highly hazardous and potentially explosive.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures. Do not mix with other waste streams.

Storage Protocol
Proper storage is critical to prevent accidents.

I. Container Selection:

Store in a container made of a material that is compatible with the substance. Given the

unknown reactivity, a perfluoroalkoxy (PFA) or similar inert fluoropolymer container is a

reasonable first choice.

The container should be vented if there is a possibility of gas evolution, but this must be

done in a way that does not compromise containment (e.g., through a filtered vent).

II. Storage Location:

Dedicated Storage: Store in a dedicated, explosion-resistant cabinet or a designated area for

energetic materials.

Temperature: Store in a cool, dark, and well-ventilated area. Avoid exposure to heat sources.

Segregation: Store away from incompatible materials, particularly flammable and

combustible substances.[5]

Inventory: Maintain a strict inventory of the material, including the quantity and date of

synthesis/acquisition.

Logical Workflow for Handling Nitrosodifluoroamine
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Workflow for Handling Nitrosodifluoroamine

Preparation and Assessment

Handling Protocol

Post-Handling and Storage

Emergency Preparedness

Start: Proposed Experiment with Nitrosodifluoroamine

Conduct Thorough Risk Assessment
(Assume High Hazard)

Prepare PPE and Engineering Controls
(Fume Hood, Blast Shield, Grounding) Spill Response Plan in Place Appropriate Fire Extinguisher Available

(e.g., Class D for reactive metals) Emergency Medical Contact Information Posted

Work with Minimum Necessary Quantity

Avoid Friction, Impact, Heat, and ESD

Dispense and Transfer with Care
(Non-Sparking Tools)

Check for Compatibility in Small Scale

Segregate and Dispose of Waste
(Consult EHS)

Store in Designated Location
(Cool, Dark, Segregated)

Document Experiment and Observations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Nitrosodifluoroamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15485160?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrosodifluoroamine
https://dsiac.dtic.mil/articles/safety-hazards-in-the-energetics-laboratory/
https://smsenergetics.com/resources/energetic-materials-101
https://www.osha.gov/sites/default/files/publications/OSHA3912.pdf
https://pubmed.ncbi.nlm.nih.gov/7026079/
https://pubmed.ncbi.nlm.nih.gov/7026079/
https://www.uah.edu/images/administrative/facilities/oehs/documents/energetic_materials_ppt.pdf
https://www.benchchem.com/product/b15485160#handling-and-storage-procedures-for-nitrosodifluoroamine
https://www.benchchem.com/product/b15485160#handling-and-storage-procedures-for-nitrosodifluoroamine
https://www.benchchem.com/product/b15485160#handling-and-storage-procedures-for-nitrosodifluoroamine
https://www.benchchem.com/product/b15485160#handling-and-storage-procedures-for-nitrosodifluoroamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15485160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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